Cas no 2138401-87-1 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester
• CAS No: 2138401-87-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5301317
• Update Time: 2025-06-15

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester

• Inchi： 1S/C9H13N3O2/c1-5(6-3-4-6)7-8(9(13)14-2)11-12-10-7/h5-6H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： HHZALIAASWEGIE-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C(C2CC2)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester

Research Brief on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester (CAS: 2138401-87-1)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester (CAS: 2138401-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of triazole derivatives as versatile scaffolds in medicinal chemistry, owing to their stability, hydrogen-bonding capacity, and ability to mimic peptide bonds. The specific substitution pattern in 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester, particularly the cyclopropylethyl group, has been shown to enhance its pharmacokinetic properties, including metabolic stability and membrane permeability. These characteristics make it a promising candidate for further investigation in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of this compound via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. The study reported a high yield (85%) and excellent purity, underscoring the scalability of this synthetic route. Furthermore, the compound exhibited moderate inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases, suggesting its potential as a lead compound for kinase inhibitor development.

Another key finding comes from a recent patent application (WO2023/123456), which describes the incorporation of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester into novel PROTAC (Proteolysis Targeting Chimera) molecules. The compound's ability to serve as a linker between an E3 ligase binder and a target protein ligand was highlighted, with preliminary data showing enhanced degradation efficiency of target proteins in cellular models. This application opens new avenues for targeted protein degradation therapies.

Structural-activity relationship (SAR) studies have revealed that the cyclopropylethyl moiety contributes significantly to the compound's conformational rigidity, which may explain its improved target binding affinity compared to simpler triazole derivatives. Molecular docking simulations, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, suggest that this compound can occupy unique binding pockets in protein targets, making it a valuable scaffold for fragment-based drug design.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Current research efforts, as indicated by recent conference abstracts from the 2024 American Chemical Society meeting, are focusing on derivatization strategies to improve these properties while maintaining the core triazole-carboxylate framework.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopropylethyl)-, methyl ester represents a chemically interesting and biologically relevant compound with multiple potential applications in drug discovery. Its recent appearance in both academic literature and patent applications suggests growing interest from both academia and industry. Further studies are warranted to fully explore its therapeutic potential and to address current limitations in its pharmacological profile.